Cas no 56914-08-0 (Thiourea, N-1-naphthalenyl-N'-(2-pyridinylmethyl)-)

• Product name: Thiourea, N-1-naphthalenyl-N'-(2-pyridinylmethyl)-
• CAS No: 56914-08-0
• MF: C₁₇H₁₅N₃S
• MW: 293.386101961136
• CID: 347374
• PubChem ID: 886418

Thiourea, N-1-naphthalenyl-N'-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-1-naphthalenyl-N'-(2-pyridinylmethyl)-
• 1-naphthalen-1-yl-3-(pyridin-2-ylmethyl)thiourea
• CHEMBL1496372
• SCHEMBL11714763
• DTXSID00358311
• AB00114472-01
• AKOS003725751
• HMS2571J13
• STK134491
• MLS000679126
• 56914-08-0
• SMR000270068
• N-1-naphthyl-N'-(2-pyridinylmethyl)thiourea

• Inchi： InChI=1S/C17H15N3S/c21-17(19-12-14-8-3-4-11-18-14)20-16-10-5-7-13-6-1-2-9-15(13)16/h1-11H,12H2,(H2,19,20,21)
• InChI Key： XYBPGYPHTHCBOC-UHFFFAOYSA-N
• SMILES： C1(NC(NCC2C=CC=CN=2)=S)C2C(=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 293.09885
• Monoisotopic Mass: 293.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 36.95